5-Thiazolecarboxylic acid, 4-amino-2-[(2-methoxy-2-oxoethyl)thio]-, methyl ester

• IUPAC Name: methyl 4-amino-2-(2-methoxy-2-oxoethyl)sulfanyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C8H10N2O4S2/c1-13-4(11)3-15-8-10-6(9)5(16-8)7(12)14-2/h3,9H2,1-2H3
• InChI Key: WBYVWVRGNYXTMY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NC(=C(S1)C(=O)OC)N
• Molecular Formula: C8H10N2O4S2
• Molecular Weight: 262.3 g/mol

Description

5-Thiazolecarboxylic acid, 4-amino-2-[(2-methoxy-2-oxoethyl)thio]-, methyl ester is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-Thiazolecarboxylic acid, 4-amino-2-[(2-methoxy-2-oxoethyl)thio]-, methyl ester is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and reduce inflammation. It has also been found to have antimicrobial activity against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Thiazolecarboxylic acid, 4-amino-2-[(2-methoxy-2-oxoethyl)thio]-, methyl ester in lab experiments is its potent antitumor activity. It has also been found to have antimicrobial activity, making it a potential therapeutic agent for the treatment of infectious diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 5-Thiazolecarboxylic acid, 4-amino-2-[(2-methoxy-2-oxoethyl)thio]-, methyl ester. One of the most significant areas of research is the development of new and more efficient synthesis methods for this compound. Another area of research is the study of its potential applications in the treatment of other diseases, including autoimmune diseases and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 5-Thiazolecarboxylic acid, 4-amino-2-[(2-methoxy-2-oxoethyl)thio]-, methyl ester is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 2-mercaptoacetic acid with 2-bromoacetic acid, followed by the reaction of the resulting product with 2-aminothiazole. The final step involves the esterification of the resulting product with methanol.

Scientific Research Applications

5-Thiazolecarboxylic acid, 4-amino-2-[(2-methoxy-2-oxoethyl)thio]-, methyl ester has been extensively studied for its potential applications in scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been found to exhibit potent antitumor activity. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and infectious diseases.